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Compound of Interest

Compound Name: 1,3,5-Trichloro-2-iodobenzene

Cat. No.: B1295845 Get Quote

Safe Handling Protocol: 1,3,5-Trichloro-2-
iodobenzene
This guide provides essential safety and logistical information for the handling and disposal of

1,3,5-Trichloro-2-iodobenzene (CAS No: 6324-50-1) in a laboratory setting. The following

procedures are designed to minimize risk and ensure the safety of researchers, scientists, and

drug development professionals.

Hazard Summary
1,3,5-Trichloro-2-iodobenzene is a solid substance classified with the signal word "Warning".

[1] The primary hazards associated with this chemical are summarized below.[2]
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Hazard Class GHS Classification Hazard Statement Citations

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][3]

Serious Eye

Damage/Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2]

Personal Protective Equipment (PPE) Plan
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should be inspected before use and properly maintained.
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Protection Type
Recommended
Equipment

Details and Best
Practices

Citations

Eye / Face Protection

Chemical safety

goggles and/or a face

shield.

Wear chemical safety

goggles that conform

to OSHA's 29 CFR

1910.133 or European

Standard EN166

regulations.[4] A face

shield should be used

in situations where

splashing is a

possibility.[5] Do not

wear contact lenses

when handling this

chemical.[6]

Hand Protection
Chemical-resistant

gloves.

Wear protective

gloves made of

materials like nitrile or

neoprene.[7] Ensure

gloves are long

enough to protect the

wrists. Wash gloves

before removal and

replace them

regularly.[7]

Body Protection Protective clothing.

Wear a lab coat or

other protective

clothing to prevent

skin exposure.[4][5]

For tasks with a

higher risk of

exposure, chemical-

resistant coveralls

may be necessary.[8]
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Respiratory Protection Dust respirator.

Handling should occur

in a well-ventilated

area, preferably within

a chemical fume hood

or with local exhaust

ventilation to prevent

dust dispersion.[5][9]

If ventilation is

inadequate or dust is

generated, a

NIOSH/MSHA-

approved dust

respirator should be

used.[4][5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety.

1. Preparation and Engineering Controls:

Before beginning work, review the Safety Data Sheet (SDS) for 1,3,5-Trichloro-2-
iodobenzene.

Ensure that a safety shower and eye bath are accessible and in working order.[5]

Perform all handling operations in a well-ventilated area.[4][5] A local exhaust or a chemical

fume hood is strongly recommended to minimize inhalation exposure.[5]

Keep the chemical away from heat and ignition sources.[10]

2. Handling the Chemical:

Avoid all personal contact with the substance.[10]

Prevent the dispersion of dust when handling the solid material.[5]
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Use the minimum quantity required for the procedure.[10]

Keep the container tightly closed when not in use.[4][9]

Do not eat, drink, or smoke in the work area.[10][11]

3. Post-Handling and Storage:

Wash hands and face thoroughly after handling.[4][5]

Store the chemical in a tightly sealed container in a cool, dry, and dark place. The storage

area should be locked up.[4][9]

Protect the substance from light.[4]

Emergency Procedures
Spill Cleanup:

Evacuate non-essential personnel from the area.

Wear the full recommended PPE, including respiratory protection.[5]

Carefully sweep the solid material into an airtight container, taking care not to create dust.[5]

Adhered or collected material should be promptly disposed of according to regulations.[5]

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing

position.[4][5] Seek medical attention if you feel unwell.[5]

Skin Contact: Immediately remove all contaminated clothing.[5] Rinse the affected skin with

plenty of water and soap.[4][12] If skin irritation occurs, get medical advice.[5]

Eye Contact: Rinse cautiously with water for several minutes.[4][5] If present, remove

contact lenses if it is easy to do so and continue rinsing.[4] If eye irritation persists, seek

immediate medical attention.[5]
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Ingestion: Rinse the mouth with water.[4][5] Call a POISON CENTER or a doctor for medical

advice if you feel unwell.[4]

Disposal Plan
Chemical Waste: All waste containing 1,3,5-Trichloro-2-iodobenzene must be disposed of

in accordance with appropriate local, state, and federal regulations.[4]

Contaminated Materials: Dispose of contaminated PPE and other materials in an approved

waste disposal plant.[4][12] Do not mix with other waste.

Containers: Handle uncleaned, empty containers as you would the product itself.

Procedural Workflow
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Completion & Cleanup

Risk Assessment
- Review SDS

- Identify Hazards

Setup Engineering Controls
- Verify Fume Hood

- Check Eyewash/Shower

Verify Safety Measures

Don Personal Protective
Equipment (PPE)

Proceed to Handle

Chemical Handling
- Minimize Dust

- Use Smallest Quantity

Decontamination
- Clean Work Area

- Wash Hands

Work Complete

Waste Disposal & Storage
- Segregate & Label Waste
- Store Chemical Properly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,3,5-Trichloro-2-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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